Cas no 2137779-54-3 (N-(5-bromo-2-formylphenyl)acetamide)

• Product Name: N-(5-bromo-2-formylphenyl)acetamide
• CAS No: 2137779-54-3
• MF: C₉H₈BrNO₂
• MW: 242.069321632385
• CID: 4640247
• Update Time: 2025-05-21

N-(5-bromo-2-formylphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• Acetamide, N-(5-bromo-2-formylphenyl)-
• N-(5-bromo-2-formylphenyl)acetamide

• Inchi： 1S/C9H8BrNO2/c1-6(13)11-9-4-8(10)3-2-7(9)5-12/h2-5H,1H3,(H,11,13)
• InChI Key： FSDVKQKTTGWVRM-UHFFFAOYSA-N
• SMILES： C(NC1=CC(Br)=CC=C1C=O)(=O)C

Additional information on N-(5-bromo-2-formylphenyl)acetamide

N-(5-bromo-2-formylphenyl)acetamide: A Comprehensive Overview

N-(5-bromo-2-formylphenyl)acetamide, with the CAS registry number 2137779-54-3, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a bromine atom at the 5-position of a phenyl ring, a formyl group at the 2-position, and an acetamide substituent. The combination of these functional groups makes it a versatile molecule with potential applications in drug discovery and material science.

Recent studies have highlighted the importance of N-(5-bromo-2-formylphenyl)acetamide in the development of novel therapeutic agents. The bromine atom at the 5-position introduces electronic effects that can influence the compound's reactivity and bioavailability. Meanwhile, the formyl group at the 2-position provides a site for further functionalization, enabling researchers to explore its potential as a precursor for more complex molecules. The acetamide group adds stability to the molecule and enhances its solubility in organic solvents, making it easier to handle in laboratory settings.

One of the most promising areas of research involving N-(5-bromo-2-formylphenyl)acetamide is its role in medicinal chemistry. Scientists have been investigating its ability to inhibit specific enzymes or receptors associated with diseases such as cancer and neurodegenerative disorders. For instance, studies have shown that this compound exhibits selective inhibition against certain kinases, which are key players in cell signaling pathways. This property makes it a potential candidate for developing targeted therapies with fewer side effects.

In addition to its pharmacological applications, N-(5-bromo-2-formylphenyl)acetamide has also been explored for its use in organic synthesis. Its structure serves as a valuable building block for constructing more complex aromatic compounds. Researchers have developed efficient synthetic routes to prepare this compound, often utilizing catalytic methods that minimize waste and improve yield. These advancements not only enhance the accessibility of N-(5-bromo-2-formylphenyl)acetamide but also pave the way for its broader application in chemical research.

The synthesis of N-(5-bromo-2-formylphenyl)acetamide typically involves multi-step reactions that require precise control over reaction conditions. One common approach involves the bromination of an aromatic ring followed by the introduction of the formyl and acetamide groups through appropriate substitution or coupling reactions. The use of modern catalysts and green chemistry principles has significantly improved the efficiency and sustainability of these processes.

From a structural perspective, N-(5-bromo-2-formylphenyl)acetamide exhibits interesting electronic properties due to the presence of electron-withdrawing groups like bromine and formate. These groups influence the molecule's reactivity in various chemical transformations, making it a valuable substrate for exploring new reaction mechanisms. For example, recent studies have demonstrated its utility in cross-coupling reactions, where it serves as an effective partner for forming biaryl compounds with high precision.

In terms of spectroscopic analysis, N-(5-bromo-2-formylphenyl)acetamide has been thoroughly characterized using techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and infrared (IR) spectroscopy. These analyses provide critical insights into its molecular structure and purity, ensuring that researchers can rely on accurate data when designing experiments or interpreting results.

The future outlook for N-(5-bromo-2-formylphenyl)acetamide is bright, with ongoing research focusing on expanding its applications in both academia and industry. As new synthetic methods emerge and our understanding of its biological effects deepens, this compound is poised to play an increasingly important role in advancing chemical science and therapeutic development.